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Compound of Interest

Compound Name: TCL065

Cat. No.: B15574044 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
CYC065, also known as Fadraciclib, is a second-generation, orally available, and ATP-

competitive inhibitor of cyclin-dependent kinase 2 (CDK2) and cyclin-dependent kinase 9

(CDK9).[1][2][3] Its dual-inhibitor mechanism allows it to induce cell cycle arrest and apoptosis

in cancer cells, making it a compound of interest in oncology research.[4] By inhibiting CDK2,

CYC065 blocks the transition from the G1 to the S phase of the cell cycle.[1][4] Inhibition of

CDK9 suppresses the transcription of key anti-apoptotic proteins such as Mcl-1 and oncogenes

like MYC.[4][5][6] Accurate preparation of stock solutions is crucial for obtaining reproducible

and reliable experimental results. This document provides a detailed protocol for the

preparation, storage, and use of CYC065 for in vitro experiments.

Physicochemical Properties and Solubility
CYC065 is typically supplied as a white to off-white crystalline solid.[7] The choice of solvent is

critical for preparing a stable, concentrated stock solution. Dimethyl sulfoxide (DMSO) is the

recommended solvent due to its high solubilizing capacity for CYC065 and its miscibility with

aqueous cell culture media.

Table 1: Physicochemical and Solubility Data for CYC065
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Property Value Source(s)

Molecular Formula C₂₁H₃₁N₇O [2][8]

Molecular Weight 397.52 g/mol [2][8]

Appearance
White to off-white crystalline

solid
[7]

Solubility in DMSO ≥ 80 mg/mL (≥ 201.24 mM) [2][8]

Solubility in Ethanol ~80 mg/mL [2][8]

Solubility in Water Insoluble [2][8]

Recommended Storage Conditions
Proper storage is essential to maintain the stability and activity of CYC065.

Table 2: Storage Recommendations for CYC065

Form
Storage
Temperature

Shelf Life Notes

Solid Powder -20°C 3 years [2][8]

Stock Solution (in

DMSO)
-80°C 1 year

Aliquot into single-use

vials to avoid repeated

freeze-thaw cycles.[1]

Stock Solution (in

DMSO)
-20°C up to 6 months [1]

Experimental Protocol: Preparation of CYC065
Stock and Working Solutions
This protocol describes the preparation of a 10 mM stock solution of CYC065 in DMSO.

CYC065 powder
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Anhydrous or molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or cryovials

Analytical balance

Vortex mixer

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Always wear appropriate PPE.

Handle CYC065 powder in a chemical fume hood to prevent inhalation.

Consult the Safety Data Sheet (SDS) for CYC065 before handling.

Equilibration: Remove the CYC065 vial from storage and allow it to equilibrate to room

temperature for 15-20 minutes before opening to minimize moisture condensation.

Weighing: In a chemical fume hood, accurately weigh the desired amount of CYC065

powder. To prepare 1 mL of a 10 mM stock solution, you will need 3.98 mg of CYC065

(Calculation: 10 mmol/L * 1 L/1000 mL * 397.52 g/mol * 1000 mg/g = 3.9752 mg/mL).

Dissolution: Add the weighed CYC065 powder to a sterile vial. Add the calculated volume of

DMSO (e.g., 1 mL for 3.98 mg of powder).

Mixing: Tightly cap the vial and vortex thoroughly for 2-3 minutes until the solid is completely

dissolved. Gentle warming in a 37°C water bath can assist dissolution if necessary.

Aliquoting and Storage: Dispense the stock solution into smaller, single-use aliquots in sterile

cryovials. This is critical to prevent degradation from repeated freeze-thaw cycles.[1] Label

each aliquot clearly with the compound name, concentration (10 mM), solvent (DMSO), and

preparation date. Store the aliquots at -80°C for long-term stability.[1]

Working solutions should be prepared fresh for each experiment by diluting the stock solution

in a complete cell culture medium. High concentrations of DMSO can be toxic to cells;
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therefore, the final concentration of DMSO in the culture medium should typically be kept below

0.5%.

Example Dilution (to prepare a 1 µM working solution):

Intermediate Dilution (1:100): Add 2 µL of the 10 mM stock solution to 198 µL of sterile

culture medium. This results in a 100 µM intermediate solution.

Final Dilution (1:100): Add 10 µL of the 100 µM intermediate solution to 990 µL of culture

medium to achieve the final 1 µM working concentration.

Note: It is highly recommended to perform a dose-response experiment to determine the

optimal working concentration for your specific cell line and experimental conditions.

Concentrations used in research for cell viability assays often range from 100 nM to 1 µM.[1][9]

Visualized Diagrams
The following diagram illustrates the signaling pathway targeted by CYC065.
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Caption: Dual inhibition of CDK2 and CDK9 by CYC065.
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The diagram below outlines the workflow for preparing CYC065 stock and working solutions.
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Caption: Workflow for CYC065 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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